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The opacity of biological tissues primarily arises from the scattering of light at the interfaces of
components with mismatched refractive indices (RIs), mainly lipids, proteins, and water.[1][2]
Tissue clearing techniques aim to minimize this light scattering by removing lipids and
homogenizing the refractive indices of the remaining components.[2] This process renders the
tissue optically transparent, allowing for deep imaging with techniques like light-sheet and
confocal microscopy.[1][3]

CLARITY: Hydrogel-Based Tissue Clearing

CLARITY (Clear Lipid-exchanged Acrylamide-hybridized Rigid Imaging/Immunostaining/in situ-
hybridization-compatible Tissue hydrogel) is a groundbreaking technique that transforms
biological tissue into a hydrogel-tissue hybrid. This method preserves the structural integrity
and molecular information of the tissue while allowing for the removal of lipids.

Mechanism of Action

The CLARITY method involves infusing the tissue with a hydrogel monomer solution
(acrylamide and bis-acrylamide) and then polymerizing it to form a tissue-hydrogel mesh. This
mesh physically supports the tissue's structure and covalently binds proteins and nucleic acids,
while lipids, which are not bound, are removed using a strong ionic detergent, sodium dodecy!
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sulfate (SDS), often accelerated by electrophoresis.[4] The resulting transparent tissue is

permeable to macromolecules, enabling multiple rounds of antibody labeling.

Experimental Protocol: CLARITY for Mouse Brain

Materials:

4% Paraformaldehyde (PFA) in PBS

Hydrogel solution (4% acrylamide, 0.05% bis-acrylamide, 4% PFA, 0.25% VA-044 initiator in
PBS)[5]

Electrophoretic tissue clearing solution (4% SDS in 200 mM boric acid, pH 8.5)

Refractive index matching solution (e.g., 88% w/v Histodenz)

Procedure:

Perfusion and Fixation: Anesthetize the mouse and transcardially perfuse with ice-cold PBS
followed by 4% PFA.[6] Post-fix the brain in 4% PFA overnight at 4°C.[6]

Hydrogel Infusion: Incubate the brain in the hydrogel solution for 2-3 days at 4°C to allow for
complete penetration of the monomers.[5]

Polymerization: Degas the hydrogel-infused brain by placing it under a vacuum and then
polymerize by heating to 37°C for 3 hours.[7]

Lipid Removal (Electrophoretic Clearing): Place the polymerized tissue in the electrophoretic
tissue clearing solution within an electrophoresis chamber. Apply a constant current at a
controlled temperature (e.g., 37°C) for a duration dependent on the tissue size (e.g., 5 days
for a mouse brain).[4][7]

Washing: Wash the cleared tissue extensively with PBS containing 0.1% Triton X-100 to
remove residual SDS.

Immunolabeling (Optional): Incubate the cleared tissue with primary and fluorescently
labeled secondary antibodies.
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« Refractive Index Matching: Incubate the tissue in the refractive index matching solution until
it becomes fully transparent.

Visualization: CLARITY Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TISSUE CLEARING - PMC [pmc.ncbi.nim.nih.gov]

2. Tissue Clearing Methods and Applications for Fluorescence Imaging- Oxford Instruments
[andor.oxinst.com]

3. Tissue clearing and its applications in neuroscience - PMC [pmc.ncbi.nlm.nih.gov]

4. Optimization of CLARITY for Clearing Whole-Brain and Other Intact Organs - PMC
[pmc.ncbi.nlm.nih.gov]

5. Advances in CLARITY-based tissue clearing and imaging - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1176558/docs?utm_src=pdf-body-img#the-core-principle-of-tissue-clearing
https://www.benchchem.com/product/b1176558?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8815095/
https://andor.oxinst.com/learning/view/article/overview-of-tissue-clearing-methods-and-applications
https://andor.oxinst.com/learning/view/article/overview-of-tissue-clearing-methods-and-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC8121164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4586927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4586927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6122402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. nif.hms.harvard.edu [nif.hms.harvard.edu]
e 7.youtube.com [youtube.com]

» To cite this document: BenchChem. [The Core Principle of Tissue Clearing]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176558/docs#the-core-principle-of-tissue-clearing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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